2-Allyloxy-tetrahydro-furan

• CAS RN: 1004-30-4
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 2-prop-2-enoxyoxolane
• InChI: InChI=1S/C7H12O2/c1-2-5-8-7-4-3-6-9-7/h2,7H,1,3-6H2
• InChI Key: AZHZKKLTFVPMMB-UHFFFAOYSA-N
• SMILES: C=CCOC1CCCO1

Description

2-Allyloxy-tetrahydro-furan is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure of Example 1 is followed with 4-hydroxybutanal (250 g of 11.0 wt. % solution, 0.31 mol, 1.0 eq.), allyl alcohol (13.8 g, 0.24 mol, 0.80 eq.), and hexanes (500 mL). Concentrated sulfuric acid (0.5 mL) is used in place of the ion-exchange resin. After stirring for 18 h at room temperature the hexane phase contains 5.96% of 2-allyloxytetrahydrofuran (21.3 g, 70% yield). The aqueous phase contains 5.3% of 4-hydroxybutanal and 1.9% of allyl alcohol.

Synthesis routes and methods II

Procedure details

The procedure of Example 1 is followed with 4-hydroxybutanal (20.0 g of 11.5 wt. % solution, 26 mmol, 1.0 eq.), allyl alcohol (3.26 g, 56 mmol, 2.2 eq.), and hexanes (50 mL). Concentrated hydrochloric acid (2 drops) is used in place of the ion-exchange resin. After 3 h of stirring at room temperature, the hexane phase contains 8.8% of 2-allyloxytetrahydrofuran (3.1 g, 92.5% yield).